Cas no 208774-55-4 (2-Amino-6-(ethoxycarbonyl)benzoic acid)

• Product Name: 2-Amino-6-(ethoxycarbonyl)benzoic acid
• CAS No: 208774-55-4
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 840216
• Update Time: 2023-08-02

2-Amino-6-(ethoxycarbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid,3-amino-,1-ethylester(9CI)
• 2-amino-6-ethoxycarbonylbenzoic acid
• 2-amino-6-(ethoxycarbonyl)benzoic acid
• 1,2-benzenedicarboxylic acid,3-amino-,1-ethyl ester
• 2-Amino-6-(ethoxycarbonyl)benzoic acid

• Inchi： 1S/C10H11NO4/c1-2-15-10(14)6-4-3-5-7(11)8(6)9(12)13/h3-5H,2,11H2,1H3,(H,12,13)
• InChI Key： PLTFHBGWHNJEHP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=C(C=1C(=O)O)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• XLogP3: 2.1
• Topological Polar Surface Area: 89.6

Experimental Properties

• Density: 1.318

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters